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Abstract: This document provides detailed application notes and protocols for the use of

methyl 2,4-dihydroxybenzoate and its structurally related analog, methyl 2,4-dihydroxy-3,6-

dimethylbenzoate, in fragrance formulations. While methyl 2,4-dihydroxybenzoate is primarily

utilized as a skin-conditioning agent in cosmetic products, its analog, methyl 2,4-dihydroxy-3,6-

dimethylbenzoate (commercially known as Evernyl, Veramoss, or synthetic oakmoss), is a

cornerstone ingredient in modern perfumery, valued for its distinctive olfactory profile and

exceptional fixative properties. These notes are intended for researchers, scientists, and

professionals in the fragrance and cosmetic industries.

Introduction: Clarification of Chemical Identity and
Use
A critical distinction must be made between two similarly named compounds:

Methyl 2,4-dihydroxybenzoate (CAS 2150-47-2): This compound's primary function in

cosmetics is as a skin-conditioning agent.[1] Several sources indicate it is not intended for

use as a fragrance ingredient.[2] Its olfactory profile is not well-documented in perfumery

literature.

Methyl 2,4-dihydroxy-3,6-dimethylbenzoate (CAS 4707-47-5): Also known as Atraric Acid,

this is a widely used fragrance ingredient.[3][4][5] It is a synthetic compound that mimics the

scent of oakmoss and is prized for its excellent fixative capabilities.[3][6]
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Given the user's interest in fragrance applications, this document will focus on methyl 2,4-

dihydroxy-3,6-dimethylbenzoate (hereafter referred to as "synthetic oakmoss").

Olfactory Profile and Applications of Synthetic
Oakmoss
Synthetic oakmoss is a white to off-white crystalline powder with a characteristic woody, earthy,

and mossy odor profile, often with powdery and sweet undertones.[3][6] Its versatility allows for

its use in a wide array of fragrance applications.

Table 1: Applications of Methyl 2,4-dihydroxy-3,6-dimethylbenzoate in Fragrance Formulations

Application Area
Recommended Use Level
(% of total concentrate)

Purpose

Fine Fragrances (e.g.,

Perfumes, Colognes)
Up to 7%

Provides a classic, earthy base

note; acts as an excellent

fixative.[6]

Toiletries (e.g., Soaps, Shower

Gels)
1-5%

Imparts a clean, mossy scent

and enhances fragrance

longevity.

Fabric Care (e.g., Detergents,

Fabric Softeners)
0.5-3%

Valued for its high substantivity

on fabric and stability in

various pH conditions.[6]

Air Care (e.g., Candles,

Aerosols, Potpourri)
2-7%

Creates a persistent and

diffusive woody-mossy

ambiance.[6]

Physicochemical and Performance Data
The performance of synthetic oakmoss as a fragrance ingredient is supported by its

physicochemical properties.

Table 2: Physicochemical and Performance Characteristics of Methyl 2,4-dihydroxy-3,6-

dimethylbenzoate
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Property Value/Description Significance in Fragrance

CAS Number 4707-47-5 Unique chemical identifier.

Molecular Formula C10H12O4 ---

Appearance
White to off-white crystalline

powder

Allows for easy incorporation

into fragrance oils.[6]

Odor
Woody, earthy, mossy,

powdery, sweet

Core olfactory contribution.[3]

[6]

Substantivity
> 10 days at 10% in

Dipropylene Glycol (DPG)

Excellent longevity on various

substrates.[6]

Stability Stable at pH 1-9

Suitable for a wide range of

product bases, including

moderately alkaline ones.[6]

Fixative Effect Excellent

Slows the evaporation of more

volatile fragrance notes,

extending the overall scent life.

[6][7]

Experimental Protocols
Protocol for Sensory Evaluation of a Fragrance Accord
Containing Synthetic Oakmoss
This protocol outlines a standard procedure for evaluating the olfactory impact of synthetic

oakmoss within a fragrance formulation.

Objective: To assess the olfactory characteristics and performance of a fragrance accord with

and without synthetic oakmoss.

Materials:

Fragrance accord base (e.g., a simple chypre or fougère structure)

Methyl 2,4-dihydroxy-3,6-dimethylbenzoate (synthetic oakmoss)
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Ethanol (perfumer's grade)

Glass beakers and stirring rods

Digital scale

Perfume blotters (smelling strips)

Controlled environment for sensory evaluation (odor-free, well-ventilated)[8]

Procedure:

Sample Preparation:

Prepare a 10% dilution of the fragrance accord base in ethanol.

Prepare a second sample of the fragrance accord base with the addition of 5% synthetic

oakmoss (relative to the accord concentrate), also diluted to 10% in ethanol.

Blotter Preparation:

Dip one perfume blotter into the control sample (accord without synthetic oakmoss) and a

second blotter into the test sample (accord with synthetic oakmoss).

Label each blotter accordingly.

Sensory Evaluation:

A panel of trained evaluators should assess the blotters at specific time intervals:

immediately after dipping, after 30 minutes, 1 hour, 4 hours, and 24 hours.

Evaluators should rate the perceived intensity of the fragrance on a scale of 1 to 5 (1 =

very weak, 5 = very strong).

Evaluators should provide descriptive terms for the odor profile at each time point, noting

the prominence of top, middle, and base notes.

Data Analysis:
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Compare the intensity ratings and olfactory descriptions of the control and test samples

over time.

Analyze the data to determine the impact of synthetic oakmoss on the fragrance's

longevity, character, and the evolution of its different notes.

Preparation

Evaluation

Analysis

Prepare Control Accord
(10% in Ethanol)

Dip and Label Blotters

Prepare Test Accord
(with 5% Synthetic Oakmoss,

10% in Ethanol)

Sensory Panel Evaluation
at T=0, 0.5, 1, 4, 24h

Rate Intensity (1-5) and
Provide Olfactory Descriptors

Compare Intensity and
Descriptors Over Time

Assess Impact on Longevity,
Character, and Evolution
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Protocol for Assessing the Fixative Effect of Synthetic
Oakmoss
Objective: To quantify the improvement in fragrance longevity due to the addition of synthetic

oakmoss.

Materials:

A simple, volatile fragrance accord (e.g., a citrus top-note accord)

Methyl 2,4-dihydroxy-3,6-dimethylbenzoate

Ethanol (perfumer's grade)

Perfume blotters

Stopwatch

Panel of at least three trained evaluators

Procedure:

Sample Preparation:

Create a control fragrance by diluting the volatile accord to 20% in ethanol.

Create a test fragrance by adding 7% synthetic oakmoss to the volatile accord concentrate

and then diluting the mixture to 20% in ethanol.

Application:

Dip one blotter into the control and another into the test fragrance.

Evaluation:

The panel evaluates the odor intensity of both blotters immediately after the alcohol has

evaporated (approx. 1 minute).
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The panel re-evaluates the blotters every 30 minutes.

The time at which the fragrance is no longer easily detectable is recorded for each blotter.

Data Analysis:

Calculate the average time of scent detection for both the control and test blotters.

The difference in these times indicates the fixative effect of the synthetic oakmoss.

Logical Relationships in Fragrance Formulation
The structure of a fragrance is often depicted as an olfactory pyramid, consisting of top, middle

(heart), and base notes. Synthetic oakmoss is a quintessential base note.
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Fragrance Structure

Role of Synthetic Oakmoss

Top Notes
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Base Notes
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Woody, Resinous, Mossy

Methyl 2,4-dihydroxy-3,6-dimethylbenzoate
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 Anchors top and heart notes
 Provides depth and longevity
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The Role of Synthetic Oakmoss in the Olfactory Pyramid
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Base notes, like synthetic oakmoss, have low volatility and high molecular weight.[7] They

emerge after the top and heart notes have evaporated, providing the lasting impression of the

fragrance.[9][10] Their primary functions are to add depth and to act as a fixative, slowing down

the evaporation rate of the more volatile components.[7]

Safety and Regulatory Information
Methyl 2,4-dihydroxy-3,6-dimethylbenzoate is an approved fragrance ingredient for use in

consumer products.[11]

As with all fragrance ingredients, it is essential to adhere to the guidelines and standards set

by regulatory bodies such as the International Fragrance Association (IFRA) to ensure

consumer safety.

The Research Institute for Fragrance Materials (RIFM) provides safety assessments for

fragrance ingredients. A safety assessment for the related compound, methyl 2,4-dihydroxy-

m-toluate, is available and may be used for read-across purposes in some contexts.[12]

Conclusion
While methyl 2,4-dihydroxybenzoate is not typically used as a fragrance ingredient, its

dimethylated analog, methyl 2,4-dihydroxy-3,6-dimethylbenzoate, is a vital component in the

perfumer's palette. Its characteristic oakmoss scent, excellent stability, and superior fixative

properties make it an indispensable ingredient for creating long-lasting and complex fragrances

across a wide range of product categories. The protocols and data presented here provide a

framework for its effective application and evaluation in fragrance formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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